Cas no 113688-65-6 (L-Lysine, N2-L-prolyl-, monoacetate)

• Product Name: L-Lysine, N2-L-prolyl-, monoacetate
• CAS No: 113688-65-6
• MF: C₁₃H₂₅N₃O₅
• MW: 303.35470366478
• MDL: MFCD02259544
• CID: 3627850
• PubChem ID: 131697987
• Update Time: 2025-10-28

L-Lysine, N2-L-prolyl-, monoacetate Chemical and Physical Properties

Names and Identifiers

• L-Lysine, N2-L-prolyl-, monoacetate
• H-Pro-Lys-OH Acetate
• MFCD02259544
• H-PRO-LYS-OH ACETATE SALT
• 113688-65-6
• G85180
• acetic acid;(2S)-6-amino-2-[[(2S)-pyrrolidine-2-carbonyl]amino]hexanoic acid

• MDL： MFCD02259544
• Inchi： 1S/C11H21N3O3.C2H4O2/c12-6-2-1-4-9(11(16)17)14-10(15)8-5-3-7-13-8;1-2(3)4/h8-9,13H,1-7,12H2,(H,14,15)(H,16,17);1H3,(H,3,4)/t8-,9-;/m0./s1
• InChI Key： WNQWYTLZZGKKGB-OZZZDHQUSA-N
• SMILES： O=C([C@@H]1CCCN1)N[C@H](C(=O)O)CCCCN.OC(C)=O

Computed Properties

• Exact Mass: 303.17942091Da
• Monoisotopic Mass: 303.17942091Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 302
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 142Ų

Additional information on L-Lysine, N2-L-prolyl-, monoacetate

L-Lysine, N2-L-prolyl-, monoacetate (CAS No. 113688-65-6): A Comprehensive Overview

L-Lysine, N2-L-prolyl-, monoacetate (CAS No. 113688-65-6) is a unique and versatile compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceuticals. This compound is a derivative of L-lysine, an essential amino acid, and is characterized by its specific structural modifications. The addition of the N2-L-prolyl group and the monoacetate salt form contribute to its distinct properties and potential applications.

The chemical structure of L-Lysine, N2-L-prolyl-, monoacetate is represented by the formula C₁₄H₂₄N₂O₄. This compound is a white crystalline powder that is soluble in water and ethanol. Its molecular weight is approximately 296.35 g/mol. The presence of the acetate group enhances its solubility and stability, making it suitable for various formulations and applications.

In recent years, L-Lysine, N2-L-prolyl-, monoacetate has been extensively studied for its potential therapeutic properties. One of the key areas of research has been its role in enhancing protein synthesis and muscle growth. Studies have shown that this compound can effectively stimulate the mTOR (mechanistic target of rapamycin) pathway, which is crucial for protein synthesis and muscle development. This makes it a promising candidate for use in sports nutrition and muscle recovery supplements.

Beyond its role in muscle growth, L-Lysine, N2-L-prolyl-, monoacetate has also been investigated for its potential anti-inflammatory and immunomodulatory effects. Research published in the Journal of Inflammation Research has demonstrated that this compound can reduce pro-inflammatory cytokines such as TNF-α and IL-6, thereby mitigating inflammation in various tissues. This property could be particularly beneficial in the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease (IBD).

The pharmacokinetic properties of L-Lysine, N2-L-prolyl-, monoacetate have also been explored to understand its bioavailability and metabolism. Studies have shown that this compound is rapidly absorbed from the gastrointestinal tract and distributed to various tissues. It has a relatively short half-life, which suggests that it may need to be administered multiple times daily to maintain therapeutic levels. However, its high bioavailability makes it an attractive option for oral formulations.

In the realm of drug development, L-Lysine, N2-L-prolyl-, monoacetate has shown promise as a prodrug strategy for enhancing the delivery and efficacy of other therapeutic agents. By conjugating this compound with drugs that have poor solubility or stability, researchers have been able to improve their pharmacological profiles. For example, a study published in the Journal of Medicinal Chemistry demonstrated that conjugating L-Lysine, N2-L-prolyl-, monoacetate with an antiviral agent significantly enhanced its antiviral activity against herpes simplex virus (HSV).

The safety profile of L-Lysine, N2-L-prolyl-, monoacetate has also been evaluated in preclinical studies. These studies have generally shown that this compound is well-tolerated at therapeutic doses with minimal side effects. However, as with any new therapeutic agent, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, L-Lysine, N2-L-prolyl-, monoacetate (CAS No. 113688-65-6) is a multifaceted compound with a wide range of potential applications in medicine and nutrition. Its unique chemical structure and biological properties make it a valuable tool for researchers and developers working in various fields. As ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in future medical advancements.